Cas no 2228946-22-1 (tert-butyl N-3-amino-2-(dimethyl-1,2-oxazol-4-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(dimethyl-1,2-oxazol-4-yl)propylcarbamate
• CAS No: 2228946-22-1
• MF: C₁₃H₂₃N₃O₃
• MW: 269.34002327919
• CID: 5924050
• PubChem ID: 165622971
• Update Time: 2025-08-05

tert-butyl N-3-amino-2-(dimethyl-1,2-oxazol-4-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(dimethyl-1,2-oxazol-4-yl)propylcarbamate
• EN300-1888650
• tert-butyl N-[3-amino-2-(dimethyl-1,2-oxazol-4-yl)propyl]carbamate
• 2228946-22-1

• Inchi： 1S/C13H23N3O3/c1-8-11(9(2)19-16-8)10(6-14)7-15-12(17)18-13(3,4)5/h10H,6-7,14H2,1-5H3,(H,15,17)
• InChI Key： RXRDFXKMJFTGGF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C(C)=NOC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.17394160g/mol
• Monoisotopic Mass: 269.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-3-amino-2-(dimethyl-1,2-oxazol-4-yl)propylcarbamate

tert-butyl N-3-amino-2-(dimethyl-1,2-oxazol-4-yl)propylcarbamate (CAS No: 2228946-22-1)

The compound tert-butyl N-3-amino-2-(dimethyl-1,2-oxazol-4-yl)propylcarbamate (CAS No: 2228946-22-1) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an N-amino moiety, and a dimethyl oxazole ring. The combination of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of oxazole-containing compounds in drug discovery. The dimethyl oxazole ring in this compound contributes to its stability and ability to interact with biological targets. Researchers have explored its potential as a building block for synthesizing bioactive molecules, particularly in the development of antimicrobial agents. The presence of the amino group further enhances its versatility, allowing for additional functionalization and modification to tailor its properties for specific applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent attachment of the amino and tert-butyl groups. These steps are critical to ensure the desired stereochemistry and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structure.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules makes it valuable in drug design. For instance, researchers have investigated its role in creating bioisosteres, which are structural analogs that can improve drug efficacy while reducing side effects. Additionally, its stability under physiological conditions suggests potential use in targeted drug delivery systems.

The biological evaluation of this compound has revealed interesting insights into its pharmacokinetic properties. Studies indicate that it exhibits moderate absorption and distribution profiles, making it suitable for systemic administration. However, further research is needed to fully understand its metabolism and excretion pathways. Preclinical studies are currently underway to assess its safety profile and determine its suitability for clinical trials.

In conclusion, tert-butyl N-3-amino-2-(dimethyl-1,2-oxazol-4-yl)propylcarbamate (CAS No: 2228946-22-1) is a promising compound with a wide range of applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for drug discovery and development. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing therapeutic interventions.